Cas no 449747-35-7 (Acetic acid,2-[(3-ethyl-1H-1,2,4-triazol-5-yl)thio]-, ethyl ester)
449747-35-7 structure
Product Name:Acetic acid,2-[(3-ethyl-1H-1,2,4-triazol-5-yl)thio]-, ethyl ester
CAS No:449747-35-7
MF:C8H13N3O2S
MW:215.272720098495
CID:327720
PubChem ID:735679
Update Time:2025-04-19
Acetic acid,2-[(3-ethyl-1H-1,2,4-triazol-5-yl)thio]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-[(3-ethyl-1H-1,2,4-triazol-5-yl)thio]-, ethyl ester
- Acetic acid, [(5-ethyl-1H-1,2,4-triazol-3-yl)thio]-, ethyl ester (9CI)
- 449747-35-7
- Ethyl 2-((5-ethyl-1H-1,2,4-triazol-3-yl)thio)acetate
- CBKinase1_001588
- CBKinase1_013988
- BRD-K25980742-001-01-0
- HMS1588H01
- CHEMBL4129183
- AKOS000562268
- AKOS002376070
-
- Inchi: 1S/C8H13N3O2S/c1-3-6-9-8(11-10-6)14-5-7(12)13-4-2/h3-5H2,1-2H3,(H,9,10,11)
- InChI Key: BZOZGJQCWOWAFO-UHFFFAOYSA-N
- SMILES: S(CC(=O)OCC)C1=NNC(CC)=N1
Computed Properties
- Exact Mass: 215.073
- Monoisotopic Mass: 215.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 93.2Ų
Acetic acid,2-[(3-ethyl-1H-1,2,4-triazol-5-yl)thio]-, ethyl ester Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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